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Compound of Interest

Compound Name: TVB-3166

CAS No.: 1533438-83-3

Cat. No.: B611514

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: TVB-3166 is a potent, selective, and orally-available reversible inhibitor of fatty

acid synthase (FASN).[1][2][3][4][5][6] FASN is a key enzyme in de novo lipogenesis, and its

overexpression is a common feature in many human cancers, making it a compelling target for

therapeutic intervention. TVB-3166 has been shown to induce apoptosis and inhibit tumor

growth in various preclinical models.[1][2][4] Mechanistically, it disrupts lipid synthesis, alters

lipid raft architecture, and inhibits critical signaling pathways, including PI3K-AKT-mTOR and β-

catenin.[3][4][5]

This document provides detailed protocols for the preparation of TVB-3166 stock solutions and

subsequent working concentrations for both in vitro and in vivo experiments.

Physicochemical and Solubility Data
Proper preparation of TVB-3166 solutions is critical for experimental accuracy and

reproducibility. The following tables summarize the key properties and solubility of TVB-3166.
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Table 1: Physicochemical Properties of TVB-3166

Property Value Reference

Molecular Formula C₂₄H₂₄N₄O [1]

Molecular Weight 384.47 g/mol [1]

CAS Number 1533438-83-3 [1][2]

Appearance Solid [2]

Table 2: Solubility of TVB-3166

Solvent Concentration Notes Reference

DMSO
~62.5 - 77 mg/mL

(~163 - 200 mM)

Use fresh, anhydrous

DMSO. Ultrasonic

assistance may be

needed. Hygroscopic

DMSO can reduce

solubility.

[1][2]

Recommended Working Concentrations
The optimal working concentration of TVB-3166 is application-dependent. The table below

provides a range of concentrations reported in the literature for various experimental setups. It

is always recommended to perform a dose-response curve to determine the optimal

concentration for your specific model system.

Table 3: Guideline for TVB-3166 Working Concentrations
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Application
Cell/Model
Type

Concentration
Range

Notes Reference

Biochemical

Assay

FASN Enzyme

Inhibition
IC₅₀: 42 nM

In vitro

enzymatic assay.
[1][2][5][6]

Cellular

Palmitate

Synthesis

Various Cancer

Cell Lines
IC₅₀: 81 nM

Measures direct

target

engagement in

cells.

[2][5][6]

In Vitro Cell

Viability

Various Cancer

Cell Lines
20 nM - 10 µM

Dose-dependent

effects are

commonly

observed

between 20-200

nM.

[4][5][6][7]

In Vitro Cell

Signaling

CALU6, COLO-

205, etc.
20 nM - 2 µM

For Western blot

analysis of

pathways like

PI3K/AKT.

[5]

In Vivo Xenograft

Models
Mouse models

30 - 100

mg/kg/day

Administered via

oral gavage.
[2]

In Vivo

Coronavirus

Study

Mouse models 30 mg/kg
Administered via

oral gavage.
[8]

Experimental Protocols
Safety Precaution: Handle TVB-3166 powder and concentrated solutions in a chemical fume

hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Protocol 1: Preparation of a 10 mM TVB-3166 Stock
Solution in DMSO
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This protocol describes the preparation of a high-concentration stock solution, which can be

aliquoted and stored for future use.

Materials:

TVB-3166 powder (MW: 384.47)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)[2]

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of TVB-3166 needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 384.47 g/mol * (1000 mg / 1 g) = 3.845

mg

Weighing: Carefully weigh out 3.845 mg of TVB-3166 powder and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If dissolution is slow, brief sonication in a water bath may be required

to achieve a clear solution.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes. Store aliquots at -20°C or -80°C for long-term stability.

Avoid repeated freeze-thaw cycles.
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Protocol 1: Stock Solution Preparation

1. Weigh TVB-3166 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing TVB-3166 stock solution.

Protocol 2: Preparation of Working Concentrations for In
Vitro Assays
This protocol describes the serial dilution of the DMSO stock solution into cell culture medium

for treating cells.

Materials:

10 mM TVB-3166 stock solution in DMSO
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Sterile cell culture medium appropriate for your cell line

Sterile polypropylene tubes

Procedure:

Thaw Stock: Thaw a single aliquot of the 10 mM TVB-3166 stock solution at room

temperature.

Intermediate Dilution (e.g., to 1 mM): Perform an initial dilution to avoid adding a high

concentration of DMSO directly to the final working solution.

Pipette 10 µL of the 10 mM stock into 90 µL of sterile culture medium or PBS. This creates

a 1 mM intermediate stock.

Final Working Dilution (e.g., to 1 µM):

Add the appropriate volume of the intermediate stock to your final volume of cell culture

medium. For example, to make 1 mL of 1 µM working solution, add 1 µL of the 1 mM

intermediate stock to 999 µL of culture medium.

Serial Dilutions: Perform further serial dilutions as required to achieve your desired final

concentrations (e.g., 200 nM, 100 nM, 50 nM, etc.).

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the culture medium as is present in the highest concentration of your TVB-3166 working

solution. (e.g., if the highest concentration has 0.1% DMSO, the vehicle control should also

contain 0.1% DMSO).

Application: Mix gently and add the final working solutions to your cell cultures immediately.

Protocol 3: Preparation of Formulation for In Vivo Oral
Gavage
This protocol provides an example of a vehicle formulation for administering TVB-3166 to

animals via oral gavage. Note: Vehicle composition may need to be optimized for specific

animal models and experimental requirements.
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Materials:

TVB-3166 stock solution in DMSO (e.g., 77 mg/mL)[1]

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile deionized water (ddH₂O) or saline[1][2]

Sterile tubes

Example Procedure for a 3.85 mg/mL Dosing Solution: This formulation is adapted from a

published protocol and should be prepared fresh daily.[1]

Prepare Stock: Ensure you have a clarified stock solution of TVB-3166 in DMSO (e.g., 77

mg/mL).

Mix Solvents: In a sterile tube, combine the following in order:

Add 400 µL of PEG300.

Add 50 µL of the 77 mg/mL TVB-3166 DMSO stock solution. Mix thoroughly until the

solution is clear.

Add 50 µL of Tween 80. Mix again until the solution is clear.

Add 500 µL of sterile ddH₂O (or saline) to bring the final volume to 1 mL.

Final Mixing: Mix the final solution thoroughly. The resulting concentration will be (50 µL * 77

mg/mL) / 1000 µL = 3.85 mg/mL.

Administration: Use the mixed solution immediately for animal dosing. For a 30 mg/kg dose

in a 25g mouse, the required volume would be approximately 195 µL.

Mechanism of Action: Signaling Pathway
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TVB-3166 exerts its anti-tumor effects primarily through the inhibition of FASN. This blocks the

synthesis of palmitate, a crucial fatty acid required for numerous cellular processes in cancer

cells. The downstream consequences include the disruption of membrane lipid rafts and the

inhibition of key oncogenic signaling pathways.

Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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